Cas no 948290-04-8 (Diethyl 6-methylquinoline-2,3-dicarboxylate)

• Product name: Diethyl 6-methylquinoline-2,3-dicarboxylate
• CAS No: 948290-04-8
• MF: C₁₆H₁₇NO₄
• MW: 287.31048
• CID: 1984905
• PubChem ID: 17040009

Diethyl 6-methylquinoline-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 6-methylquinoline-2,3-dicarboxylate
• 6-Methylquinoline-2,3-dicarboxylic acid diethyl ester
• AGN-PC-01A9PI
• AB52358
• MFCD09787839
• DTXSID70589150
• DB-080047
• 948290-04-8
• DTXCID30539914

• Inchi： InChI=1S/C16H17NO4/c1-4-20-15(18)12-9-11-8-10(3)6-7-13(11)17-14(12)16(19)21-5-2/h6-9H,4-5H2,1-3H3
• InChI Key： FMXXGQSZIJSYQR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N=C2C=CC(=CC2=C1)C)C(=O)OCC

Computed Properties

• Exact Mass: 287.11600
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 65.49000
• LogP: 2.89660